Cas no 1334369-25-3 (N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide
• CAS No: 1334369-25-3
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6177266
• PubChem ID: 56724201
• Update Time: 2025-07-17

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide
• VU0529145-1
• N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide
• AKOS024528667
• F5971-0095
• 1334369-25-3
• N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-methylsulfanylbenzamide

• Inchi： 1S/C13H19NO3S/c1-13(16,9-17-2)8-14-12(15)10-6-4-5-7-11(10)18-3/h4-7,16H,8-9H2,1-3H3,(H,14,15)
• InChI Key： CTKSEXDGVNSBMQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC(C)(COC)O)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Additional information on N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide

Recent Advances in the Study of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide (CAS: 1334369-25-3)

In recent years, the compound N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide (CAS: 1334369-25-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The structural complexity of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide, which includes a benzamide core with a hydroxy-methoxy-methylpropyl side chain and a methylsulfanyl substituent, suggests its potential as a modulator of biological pathways. Recent research has identified its interaction with specific protein targets, particularly those involved in inflammatory and oncogenic signaling. These findings have opened new avenues for its application in drug development, especially in the treatment of chronic inflammatory diseases and certain types of cancer.

One of the key breakthroughs in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further pharmacological evaluations and potential clinical trials. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity, which are essential for its optimization as a therapeutic agent.

Preclinical studies have demonstrated the compound's efficacy in reducing inflammatory markers in animal models of rheumatoid arthritis and colitis. These effects are attributed to its ability to inhibit key enzymes in the NF-κB pathway, a central regulator of inflammation. Moreover, preliminary data suggest that N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide may also exhibit anti-proliferative activity in certain cancer cell lines, although further studies are needed to confirm these observations and elucidate the underlying mechanisms.

Despite these promising findings, challenges remain in the development of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, the latest research on N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylsulfanyl)benzamide (CAS: 1334369-25-3) highlights its potential as a versatile therapeutic agent with applications in inflammation and oncology. Continued investigation into its molecular mechanisms, coupled with advancements in synthetic chemistry and drug formulation, will be crucial for realizing its full therapeutic potential. This compound represents a promising candidate for future drug development, and its progress will be closely monitored by the scientific and pharmaceutical communities.